Cas no 108-24-7 (Cap B1 Solution [Acetic Anhydride-Acetonitrile (4:6)])

Colorless transparent liquid with strong acetic acid odor, sour taste, hygroscopicity, soluble in chloroform and diethyl ether, slowly dissolved in water to form acetic acid, and reacted with ethanol to form ethyl acetate. Relative density 1.080g/cm3, melting point -73 ℃, boiling point 139 ℃, refractive index 1.3904, flash point 49 ℃, ignition point 400 ℃. Low toxicity, median lethal dose (rat, oral) 1780mg/kg. flammable, corrosive, do not contact skin or eyes, to prevent damage, tear< Br>
Cap B1 Solution [Acetic Anhydride-Acetonitrile (4:6)] structure
108-24-7 structure
Cap B1 Solution [Acetic Anhydride-Acetonitrile (4:6)]
108-24-7
C4H6O3
102.09
MFCD00008705
819780

Cap B1 Solution [Acetic Anhydride-Acetonitrile (4:6)] Properties

Names and Identifiers

    • Acetic anhydride
    • acetic
    • (CH3CO)2O
    • acetylether
    • Acetanhydrid
    • ACETYL OXIDE
    • ACETIC OXIDE
    • Acetanhydride
    • Acetyl acetate
    • Acetyl Anhydride
    • Acetic acid anhydride
    • Ethanoic anhydride
    • AC2O
    • Acetyl ether
    • Cap B1 Solution [Acetic Anhydride-Acetonitrile (4:6)]
    • +Expand
    • MFCD00008705
    • WFDIJRYMOXRFFG-UHFFFAOYSA-N
    • 1S/C4H6O3/c1-3(5)7-4(2)6/h1-2H3
    • CC(=O)OC(=O)C
    • 385737

Computed Properties

  • 102.03200
  • 0
  • 3
  • 2
  • 7
  • 83.1
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • -0.1
  • nothing
  • 0

Experimental Properties

  • 0.09600
  • 43.37000
  • 14,56
  • 1.389-1.391
  • React
  • 140 ºC
  • -73.1 ºC
  • 10 mm Hg ( 36 °C)
  • 54 ºC
  • Miscible with ether, chloroform and benzene.
  • Colorless transparent liquid with pungent smell, and its vapor is tear gas [1]
  • Stability Flammable. Incompatible with strong oxidizing agents, water, strong bases, alcohols.
  • Soluble in cold water, soluble in ethanol \ ether \ benzene [15]
  • Moisture Sensitive
  • 1.087

Cap B1 Solution [Acetic Anhydride-Acetonitrile (4:6)] Security Information

  • GHS02 GHS02 GHS05 GHS05 GHS07 GHS07
  • AK1925000
  • 3
  • 8
  • S26; S39; S45; S36/37/39
  • II
  • II
  • R11; R20/21/22; R37/38; R41; R34; R20/21;
  • 8
  • C C
  • UN 2924 3/PG 2
  • H226,H302,H314,H332
  • P280,P305+P351+P338,P310
  • II
  • R10;R20/21;R34
  • Danger
  • Yes
  • LD50 orally in rats: 1.78 g/kg (Smyth)
  • 8
  • 21

Cap B1 Solution [Acetic Anhydride-Acetonitrile (4:6)] Customs Data

  • 29152400

  • China Customs Code:

    2915240000

    Overview:

    2915240000 acetic anhydride(Acetic anhydride).Regulatory conditions:23(Import licenses for dual-use items and technologies,Export license for dual-use items and technologies).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:50.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    2.Import licenses for dual-use items and technologies
    3.Export license for dual-use items and technologies

    Summary:

    2915240000 acetic anhydride.supervision conditions:23(import license for dual-use item and technologies,export license for dual-use item and technologies).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:5.5%.general tariff:50.0%

Cap B1 Solution [Acetic Anhydride-Acetonitrile (4:6)] Synthesis

Cap B1 Solution [Acetic Anhydride-Acetonitrile (4:6)] Related Literature

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